Cas no 68235-30-3 (2-amino-1-methylcyclobutan-1-ol)

• Product Name: 2-amino-1-methylcyclobutan-1-ol
• CAS No: 68235-30-3
• MF: C₅H₁₁NO
• MW: 101.146941423416
• MDL: MFCD19210165
• CID: 969685
• PubChem ID: 12414297
• Update Time: 2025-06-10

2-amino-1-methylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol,2-amino-1-methyl-(9CI)
• 2-AMINO-1-METHYLCYCLOBUTAN-1-OL
• 2-Amino-1-methylcyclobutanol
• FCH941990
• 2-amino-1-methylcyclobutan-1-ol

• MDL： MFCD19210165
• Inchi： 1S/C5H11NO/c1-5(7)3-2-4(5)6/h4,7H,2-3,6H2,1H3
• InChI Key： KWXCRCUYAMGCIU-UHFFFAOYSA-N
• SMILES： OC1(C)CCC1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 84.1
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 2-amino-1-methylcyclobutan-1-ol

Comprehensive Overview of 2-Amino-1-methylcyclobutan-1-ol (CAS No. 68235-30-3): Properties, Applications, and Industry Insights

2-Amino-1-methylcyclobutan-1-ol (CAS No. 68235-30-3) is a specialized organic compound with a unique cyclobutane backbone, featuring both amino and hydroxyl functional groups. This structural configuration grants it versatile reactivity, making it valuable in pharmaceutical synthesis, agrochemical research, and material science. The compound's methylcyclobutan-1-ol core contributes to its stability, while the 2-amino group enhances its potential as a chiral building block. Researchers increasingly focus on this molecule due to its role in asymmetric catalysis and bioactivity modulation.

In recent years, the demand for 2-amino-1-methylcyclobutan-1-ol has surged in parallel with advancements in small-molecule drug discovery and green chemistry. Its CAS No. 68235-30-3 frequently appears in patent literature for novel enzyme inhibitors and biodegradable polymers. The compound's stereochemical purity is a critical parameter for pharmaceutical applications, where even minor enantiomeric impurities can significantly impact biological activity. Analytical techniques like HPLC and chiral chromatography are essential for quality control during synthesis.

The synthesis of 2-amino-1-methylcyclobutan-1-ol typically involves ring-closing metathesis or cycloaddition reactions, followed by selective functionalization. Recent publications highlight improved yields through photocatalysis and flow chemistry methods—topics trending in sustainable chemical manufacturing discussions. Environmental concerns have driven interest in atom-economical routes for producing this compound, aligning with the 12 Principles of Green Chemistry.

From a commercial perspective, 68235-30-3 serves as a key intermediate for high-value fine chemicals. Its derivatives show promise in crop protection formulations, particularly as plant growth regulators with lower environmental persistence than traditional analogs. The methylcyclobutan-1-ol moiety provides metabolic stability, addressing industry demands for reduced soil contamination—a hot topic in precision agriculture forums.

Material scientists exploit the rigid cyclobutane structure of 2-amino-1-methylcyclobutan-1-ol to design high-performance polymers with enhanced thermal resistance. When incorporated into epoxy resins or polyamides, it improves mechanical properties while maintaining recyclability—a crucial factor for circular economy initiatives. These applications resonate with current searches for eco-friendly composite materials and bio-based plastics alternatives.

Analytical characterization of CAS 68235-30-3 requires advanced spectroscopic methods. Nuclear magnetic resonance (NMR) studies reveal distinctive coupling patterns due to the strained cyclobutane ring, while mass spectrometry confirms molecular fragmentation pathways. Such data is vital for structure-activity relationship (SAR) studies, particularly when optimizing drug candidates targeting neurological receptors—a trending research area in central nervous system (CNS) therapeutics.

Regulatory aspects for 2-amino-1-methylcyclobutan-1-ol emphasize proper handling protocols rather than restrictive classifications. The compound's low ecotoxicity profile makes it attractive compared to traditional amine-based intermediates, addressing growing concerns about industrial chemical footprints. Safety data sheets (SDS) highlight standard laboratory precautions without requiring specialized hazardous material infrastructure.

Future research directions for 68235-30-3 include exploring its metal-chelating properties for catalytic applications and investigating bioconjugation potential in antibody-drug conjugates (ADCs). These applications align with booming interest in targeted cancer therapies and nanomedicine. The compound's structural tunability positions it as a valuable scaffold for combinatorial chemistry libraries—a technique gaining traction in high-throughput screening platforms.

In conclusion, 2-amino-1-methylcyclobutan-1-ol (CAS No. 68235-30-3) represents a multifaceted chemical entity bridging medicinal chemistry, materials engineering, and sustainable technology. Its growing prominence reflects broader industry shifts toward functionally complex intermediates that enable innovation while addressing environmental impact concerns—topics dominating contemporary chemical industry discourse and search engine queries alike.